Cas no 25369-42-0 (3-hydroxyquinoline-8-carboxylic acid)
25369-42-0 structure
3-hydroxyquinoline-8-carboxylic acid Properties
Names and Identifiers
-
- 8-Quinolinecarboxylic acid, 3-hydroxy-
- 3-hydroxyquinoline-8-carboxylic acid
- 3-Hydroxy-8-quinolinecarboxylic acid
- AMY26172
- 3-hydroxyquinoline-8-carboxylicacid
- SCHEMBL368304
- AS-32828
- DB-228659
- CS-0139411
- DTXSID901290320
- AKOS025396492
- MFCD18417130
- 25369-42-0
- SB68563
- +Expand
-
- MFCD18417130
- HOVFZWMFCBLANH-UHFFFAOYSA-N
- InChI=1S/C10H7NO3/c12-7-4-6-2-1-3-8(10(13)14)9(6)11-5-7/h1-5,12H,(H,13,14)
- C1=CC2=CC(=CN=C2C(=C1)C(=O)O)O
Computed Properties
- 189.04261
- 2
- 4
- 1
- 189.042593085g/mol
- 14
- 231
- 0
- 0
- 0
- 0
- 0
- 1
- 1.4
- 70.4Ų
Experimental Properties
- 70.42
3-hydroxyquinoline-8-carboxylic acid Price
3-hydroxyquinoline-8-carboxylic acid Related Literature
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Vandana Bhalla,Roopa,Manoj Kumar Dalton Trans., 2013,42, 13390-13396
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Weiwei Sun,Yu Xie Nanoscale, 2018,10, 11962-11968
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Chun-Ju Yang,Wang-Hsien Ding RSC Adv., 2020,10, 35557-35564
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E. Theuwissen,E. J. Magdeleyns,L. A. J. L. M. Braam,K. J. Teunissen,M. H. Knapen,I. A. G. Binnekamp,M. J. H. van Summeren,C. Vermeer Food Funct., 2014,5, 229-234
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Jingbin Quan,Lin Mei,Zheng Ma,Jichun Huang,Decheng Li RSC Adv., 2016,6, 55786-55791
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Hyun-Chul Kim,Seong Huh,Jin Yeong Kim,Hoi Ri Moon,Do Nam Lee,Youngmee Kim CrystEngComm, 2017,19, 99-109
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John Evans,Mark A. Newton,Thomas Neisius,Robert P. Tooze,Richard Oldman Chem. Commun., 2003, 2682-2683
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Nanhai Singh,Abhinav Kumar,Kieran C. Molloy,Mary F. Mahon Dalton Trans., 2008, 4999-5007
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10. Back cover
Recommended suppliers
Amadis Chemical Company Limited
(CAS:25369-42-0)3-hydroxyquinoline-8-carboxylic acid
99%/99%/99%
100mg/250mg/1g
279.0/445.0/1151.0